Cas no 941870-53-7 (4-chloro-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylbenzamide)

• Product Name: 4-chloro-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylbenzamide
• CAS No: 941870-53-7
• MF: C₂₃H₂₃ClN₂O₂
• MW: 394.893924951553
• CID: 5460515
• Update Time: 2025-10-05

4-chloro-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(2-morpholino-2-(naphthalen-1-yl)ethyl)benzamide
• 4-chloro-N-[2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethyl]benzamide
• 4-chloro-N-(2-morpholin-4-yl-2-naphthalen-1-ylethyl)benzamide
• 4-chloro-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylbenzamide

• Inchi： 1S/C23H23ClN2O2/c24-19-10-8-18(9-11-19)23(27)25-16-22(26-12-14-28-15-13-26)21-7-3-5-17-4-1-2-6-20(17)21/h1-11,22H,12-16H2,(H,25,27)
• InChI Key： OFUQYZABVLRTJO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(NCC(C1=CC=CC2C=CC=CC1=2)N1CCOCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 503
• XLogP3: 4.3
• Topological Polar Surface Area: 41.6

Additional information on 4-chloro-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylbenzamide

Comprehensive Overview of 4-Chloro-N-[2-(Morpholin-4-Yl)-2-(Naphthalen-1-Yl)Ethyl]Benzamide (CAS No. 941870–53–7)

The compound 4-Chloro-N-[2-(Morpholin-4-Yl)-2-(Naphthalen-1-Yl)Ethyl]Benzamide, identified by the unique identifier CAS No. 941870–53–7, represents a structurally complex molecule with potential applications in pharmaceutical and chemical research. Its molecular framework integrates multiple bioactive subunits, including a naphthalene ring, a morpholine heterocycle, and a substituted benzamide moiety. This combination of aromatic and heterocyclic components positions the compound as a candidate for modulating biological pathways involving enzyme inhibition or receptor interactions.

The structural features of 4-Chloro-N-[2-(Morpholin-4-Yl)-2-(Naphthalen-1-Yl)Ethyl]Benzamide are noteworthy for their synthetic versatility and functional group compatibility. The presence of a naphthalene core provides rigidity and hydrophobicity, which are often critical for binding to protein targets. The adjacent morpholine ring introduces a nitrogen-containing cyclic amine, known to enhance solubility and hydrogen bonding capabilities—key attributes in drug design. Furthermore, the chlorinated benzamide group contributes to the molecule’s electronic properties, potentially influencing its reactivity in catalytic or synthetic transformations.

Recent advancements in medicinal chemistry highlight the relevance of compounds like CAS No. 941870–53–7. A 2023 study published in the *Journal of Medicinal Chemistry* explored the role of naphthyl-substituted amides in modulating cyclooxygenase (COX) enzymes, which are central to inflammatory processes. While this study focused on COX inhibitors with simpler naphthyl scaffolds, the additional morpholine ring in this compound may enhance selectivity for specific isoforms (e.g., COX–2 over COX–1), reducing off-target effects observed in traditional NSAIDs.

The morpholine moiety is also gaining attention for its role in kinase inhibitor development. Research from 2023 in *Bioorganic & Medicinal Chemistry Letters* demonstrated that morpholine-based compounds exhibit potent activity against kinases such as CDKs and PDKs, which are implicated in cancer progression. Although direct data on this compound is limited, its structural similarity to these scaffolds suggests potential for further investigation into kinase modulation.

Synthetic approaches to prepare this compound likely involve multi-step reactions leveraging transition-metal catalysis or nucleophilic substitution strategies. For instance, coupling between a naphthyl-substituted alkene and a morpholine derivative could be achieved via palladium-catalyzed cross-coupling methods. The final amidation step would require careful control of reaction conditions to preserve the integrity of sensitive functional groups like the chlorinated benzoyl chloride intermediate.

In terms of physical properties, computational predictions suggest that this compound may exhibit moderate solubility in polar organic solvents due to its mixed hydrophobic/hydrophilic character. Its melting point is estimated between 160–180°C based on analogous derivatives reported in the literature (e.g., naphthyl-morpholine hybrids). These properties make it suitable for use as an intermediate in solid-phase synthesis or as a model compound for studying ligand-receptor interactions.

The field of computational chemistry has also contributed insights into potential applications for this scaffold. Molecular docking studies from 2023 indicated that similar structures can bind to G-protein coupled receptors (GPCRs), particularly those involved in neurotransmission pathways such as serotonin or dopamine signaling. While these findings are preliminary, they underscore the importance of exploring this compound’s pharmacological profile through experimental validation.

In environmental science contexts, compounds containing both aromatic rings and nitrogen heterocycles often raise questions about biodegradability and ecological impact. However, given its likely synthetic origin and specialized use case (e.g., research reagent rather than industrial chemical), such concerns may be less relevant compared to bulk commodity chemicals.

To advance understanding of this molecule’s utility, future research could focus on: (1) synthesizing analogs with modified substituents at key positions (e.g., varying halogen atoms on the benzamide group); (2) conducting high-throughput screening against relevant enzyme targets; and (3) evaluating ADME/T profiles using cell-based assays or animal models where appropriate.

In summary, while comprehensive data on CAS No. 941870–53–7 remains limited at present due to its novelty as a research entity rather than an established drug candidate or commodity chemical product line item—its unique structural composition offers promising avenues across diverse scientific disciplines including pharmaceutical discovery programs targeting inflammatory diseases cancer therapies neurodegenerative disorders etcetera Thus continued exploration through collaborative efforts among academia industry regulatory bodies will be essential toward fully realizing its potential contributions within modern chemistry landscape today tomorrow onward.